1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate

• IUPAC Name: 1-[(2-bromophenyl)methyl]-4-[(2-methylphenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C19H23BrN2.C2H2O4/c1-16-6-2-3-7-17(16)14-21-10-12-22(13-11-21)15-18-8-4-5-9-19(18)20;3-1(4)2(5)6/h2-9H,10-15H2,1H3;(H,3,4)(H,5,6)
• InChI Key: CAYMHIVCNVRSTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2)CC3=CC=CC=C3Br.C(=O)(C(=O)O)O
• Molecular Formula: C21H25BrN2O4
• Molecular Weight: 449.3 g/mol

Description

1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate is a chemical compound that belongs to the class of piperazine derivatives. This compound has been widely studied for its potential therapeutic applications in various fields such as neuroscience and pharmacology.

Mechanism of Action

The exact mechanism of action of 1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate is not fully understood. However, it has been suggested that the compound acts as a dopamine receptor agonist, which may explain its potential therapeutic effects in Parkinson's disease. Additionally, it has been shown to modulate the activity of GABA receptors, which may explain its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate has been shown to have several biochemical and physiological effects in animal models. It has been shown to increase dopamine release in the striatum, which may explain its potential therapeutic effects in Parkinson's disease. Additionally, it has been shown to increase the activity of GABA receptors, which may explain its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate in lab experiments is its potential therapeutic applications in various fields such as neuroscience and pharmacology. Additionally, the synthesis method for this compound has been optimized for higher yields, which makes it easier to obtain in larger quantities. However, one limitation is that the exact mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate. One direction is to further investigate its potential therapeutic applications in Parkinson's disease and other neurological disorders. Another direction is to study its effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Additionally, future studies could focus on optimizing the synthesis method for this compound to improve yields and reduce costs.

Synthesis Methods

The synthesis of 1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate involves the reaction of 1-(2-bromobenzyl)piperazine with 2-methylbenzyl chloride in the presence of a base such as sodium carbonate. The resulting product is then treated with oxalic acid to obtain the oxalate salt of the compound. This synthesis method has been reported in several research articles and has been optimized for higher yields.

Scientific Research Applications

1-(2-bromobenzyl)-4-(2-methylbenzyl)piperazine oxalate has been studied for its potential therapeutic applications in various fields such as neuroscience and pharmacology. In neuroscience, this compound has been shown to have anxiolytic and antidepressant effects in animal models. In pharmacology, it has been studied for its potential use as a dopamine receptor agonist and as a potential treatment for Parkinson's disease.